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Compound of Interest

Compound Name: Buminafos

Cat. No.: B1195981

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction of Buminafos, an
organophosphate herbicide and defoliant, from plant tissues. The recommended method is
based on the widely adopted QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
procedure, which is a streamlined and efficient approach for the analysis of pesticide residues
in a variety of food and agricultural matrices.

Introduction

Buminafos (dibutyl 1-butylamino-1-cyclohexanephosphonate) is an organophosphate
compound used to control weeds and as a harvesting aid for crops like potatoes and cotton.[1]
Its mode of action involves the inhibition of acetylcholinesterase (AChE), an essential enzyme
in the nervous system of insects and mammals.[2] Monitoring its residues in plant tissues is
crucial for food safety and environmental assessment. The QUEChERS method offers a simple,
rapid, and cost-effective alternative to traditional extraction techniques.[2][3]

Chemical Properties of Buminafos

A summary of the key chemical properties of Buminafos is presented in the table below. This
information is critical for selecting appropriate extraction and analytical conditions.
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Property Value Reference
N-butyl-1-

IUPAC Name dibutoxyphosphorylcyclohexan  --INVALID-LINK--
-1-amine

CAS Number 51249-05-9 --INVALID-LINK--

Molecular Formula C18H38NO3P --INVALID-LINK--

Molecular Weight 347.48 g/mol --INVALID-LINK--

Water Solubility 170 mg/L at 20°C --INVALID-LINK--

) o Miscible with acetone and

Organic Solvent Miscibility --INVALID-LINK--

methanol

Experimental Protocol: QUEChERS Method for
Buminafos Extraction

This protocol is a general guideline and may require optimization depending on the specific
plant matrix and analytical instrumentation.

1. Sample Preparation:
o Collect a representative sample of the plant tissue.

» Homogenize the sample to a uniform consistency using a high-speed blender or food
processor. For dry samples, it may be necessary to add a small amount of water.

2. Extraction:
» Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.
e Add 10-15 mL of acetonitrile (or ethyl acetate).

¢ Add the appropriate QUEChERS extraction salts. A common formulation is 4 g of anhydrous
magnesium sulfate (MgSOa) and 1 g of sodium chloride (NaCl). Commercial salt packets are
available.
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o Immediately cap the tube and shake vigorously for 1 minute. This can be done manually or
using a vortex mixer.

e Centrifuge the tube at 23000 rcf for 5 minutes.
3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing the
appropriate d-SPE sorbents. For many plant matrices, a combination of 150 mg of primary
secondary amine (PSA) and 900 mg of anhydrous MgSOu is effective for removing
interfering substances like organic acids, sugars, and water.

e Cap the tube and shake vigorously for 30 seconds.

o Centrifuge at 23000 rcf for 5 minutes.

4. Final Extract Preparation:

o Take an aliquot of the cleaned supernatant for analysis.

e The extract can be directly analyzed by gas chromatography (GC) or liquid chromatography
(LC) coupled with mass spectrometry (MS). Alternatively, the solvent can be evaporated and
the residue reconstituted in a solvent compatible with the analytical instrument.

Quantitative Data: Recovery of Organophosphate
Pesticides using QUEChERS

The following table summarizes typical recovery data for organophosphate pesticides from
various plant matrices using the QUEChERS method. While specific data for Buminafos is
limited in the literature, these values for similar compounds demonstrate the effectiveness of
the method.
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L Relative
. Cleanup Fortificati Average
Plant Extractio Standard  Referenc
. Sorbent(s on Level Recovery o
Matrix n Solvent ) (malkg) (%) Deviation e
m o
79 (RSD) (%)

Fruits and o PSA, 0.1, 0.5, 83.1-

Acetonitrile <14.8 [4]
Vegetables MgSOa 1.0 1235
Fruits and Florisil, Not

Acetonitrile - 70-120 <20
Vegetables MgSOa specified
Fresh PSA, GCB, Not 71.6 -

Acetonitrile - <15
Herbs MgSOa specified 116.9
Eggplant,
Melon, Not Not 0.01, 0.05,

. N 71.8-112 <16.2
Cabbage, specified specified 0.10, 0.20
Cauliflower
Perilla Ethyl 80.76 -
d-SPE 0.033 <5

Leaves Acetate 95.38

PSA: Primary Secondary Amine; GCB: Graphitized Carbon Black; MgSOa4: Magnesium Sulfate

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Extraction from Plant Tissues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195981#buminafos-extraction-from-plant-tissues-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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